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Introduction

Isopropyl citrate, also known as citric acid isopropyl ester, is a mixture of the mono-, di-, and
triisopropyl esters of citric acid.[1][2] It is synthesized by esterifying citric acid with isopropanol,
a process that renders the citrate molecule soluble in fats and oils.[1] While not typically
employed as a primary solvent in extraction protocols, its unique properties as a sequestrant,
antioxidant, and emulsifier make it a valuable additive in various chemical and pharmaceutical
processes.[1][3]

This document provides comprehensive application notes on the physicochemical properties
and safety protocols for isopropyl citrate. It also explores its potential role as an ancillary agent
in extraction workflows. Given the absence of established protocols for using isopropyl citrate
as an extraction solvent, a detailed protocol for the solvent extraction of a related compound,
citric acid, is provided as a representative example of a liquid-liquid extraction process.

Physicochemical Properties of Isopropyl Citrate

Isopropyl citrate is a versatile compound with properties that are valuable in various industrial
applications.[3] It is generally recognized as safe (GRAS) for use in many consumer products.
[2] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physicochemical Properties of Isopropy! Citrate
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Property Value Source

Citric Acid Isopropyl Ester,
Synonyms _ _ [2][4]
Isopropyl Citrate Mixture

CAS Number 39413-05-3 [2]
CoH1407 (for Triisopropyl

Molecular Formula ) [1]
Citrate)
234.20 g/mol (for Triisopropyl

Molecular Weight ) g ( propy [1]
Citrate)

Viscous, colorless to pale
Appearance yellow syrup or liquid; may [1][2]

crystallize upon standing.

Odor Mild, fruity [5]

Soluble in organic solvents;
Solubility limited solubility in water. [51[6]

Miscible with oils.

Sequestrant, Antioxidant,
Primary Functions Emulsifier, Plasticizer, Acidity [1][3]

Regulator.

Safety and Handling Protocols

Proper handling of isopropyl citrate is essential to ensure laboratory safety. The following
protocols are summarized from available Safety Data Sheets (SDS).

Table 2: Safety and Handling Guidelines for Isopropyl Citrate
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Aspect

Guideline

Source(s)

Personal Protective Equipment
(PPE)

Wear tightly fitting safety
goggles with side-shields
(conforming to EN 166 or
NIOSH standards). Handle
with chemical-impermeable
gloves (inspected prior to use).
Wear fire/flame resistant and

impervious clothing.

[3]4]

Handling

Use in a well-ventilated place.
Avoid formation of dust and
aerosols. Use non-sparking
tools and prevent fire caused
by electrostatic discharge.
Avoid contact with skin and

eyes.

[3]4]

First Aid: Inhalation

Move the victim into fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration and consult

a doctor immediately.

[3]4]

First Aid: Skin Contact

Take off contaminated clothing
immediately. Wash off with
soap and plenty of water.
Consult a doctor if irritation

persists.

[3]4]

First Aid: Eye Contact

Rinse with pure water for at
least 15 minutes. Consult a

doctor.

[3]

First Aid: Ingestion

Rinse mouth with water. Do not
induce vomiting. Never give
anything by mouth to an

unconscious person. Call a

[3]
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doctor or Poison Control

Center immediately.

Avoid dust formation. Ensure
adequate ventilation. Remove
all sources of ignition.
Spill and Leakage Evacuate personnel to safe [3114]
areas. Prevent further spillage
if safe to do so. Do not let the

chemical enter drains.

Potential Application of Isopropyl Citrate in
Extraction Processes

While not a primary extraction solvent, the function of isopropyl citrate as a sequestrant and
antioxidant can be leveraged in extraction protocols to enhance the stability and purity of the
target analyte.[1] Metal ions present in raw materials or introduced during processing can
catalyze oxidative degradation of sensitive compounds. Isopropyl citrate can chelate these
metal ions, thereby preventing degradation and improving the overall quality of the extract.[1]
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Figure 1: Logical workflow for using Isopropyl Citrate as a sequestrant in an extraction
process.

Exemplar Protocol: Solvent Extraction of Citric Acid

The following is a detailed protocol for the liquid-liquid extraction of citric acid from an aqueous
solution. This protocol is adapted from the study by Araujo et al. (2017) and serves as a
representative example of a robust extraction methodology for a related carboxylic acid.[7] This
process is NOT for using isopropyl citrate as a solvent but illustrates a typical workflow in the

field.

Objective

To extract citric acid from a synthetic aqueous solution using an organic solvent system
composed of an extractant, a modifier, and a diluent.
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Materials and Reagents

e Aqueous Phase: 10% w/v (100 g/L) solution of anhydrous citric acid in deionized water.
e Organic Phase Components:
o Extractant: Alamine® 336 (>95% tertiary amine).
o Modifier: Tridecanol (Exxal™ 13).
o Diluent: Aliphatic hydrocarbon solvent (e.g., Escaid™ 110).
e Equipment:
o Separatory funnels or mechanically agitated extraction vessel.
o Magnetic stirrer and stir bars or mechanical agitator.
o pH meter.
o Analytical balance.
o Centrifuge (optional, for enhancing phase separation).

o Titration apparatus or HPLC for citric acid quantification.

Experimental Workflow Diagram
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Figure 2: Experimental workflow for the solvent extraction of citric acid.
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Step-by-Step Procedure

Preparation of Organic Phase: Prepare the organic solvent mixture by dissolving the desired
concentrations of Alamine® 336 (extractant) and Tridecanol (modifier) in the aliphatic diluent.
For example, a 30% w/v Alamine® 336 and 10% w/v Tridecanol solution.

Phase Contact: In a separatory funnel, combine equal volumes of the 10% wi/v citric acid
aqueous solution and the prepared organic phase (Aqueous/Organic ratio = 1/1).

Extraction: Agitate the mixture vigorously for a predetermined contact time (e.g., 10 minutes)
at a constant speed (e.g., 400 rpm) and controlled room temperature (e.g., 28 £ 2°C).

Phase Separation: Allow the phases to separate by gravity. If emulsions form, centrifugation
can be used to facilitate a clean separation.

Sample Collection: Carefully separate the two phases. The upper phase will be the organic
extract (loaded with citric acid) and the lower phase will be the aqueous raffinate (depleted of
citric acid).

Analysis: Determine the concentration of citric acid in both the initial agueous phase and the
raffinate using a suitable analytical method, such as titration with a standardized NaOH
solution or HPLC.

Calculation of Efficiency: Calculate the percentage of citric acid extraction (E%) using the
following formula:

E% = [(C_initial - C_final) / C_initial] * 100
Where:
o C_initial is the initial concentration of citric acid in the aqueous phase.

o C_final is the final concentration of citric acid in the aqueous raffinate.

Quantitative Data from Exemplar Study

The efficiency of citric acid extraction is highly dependent on the composition of the organic

phase. The following table summarizes key findings from the study by Araujo et al. (2017).
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Table 3: Citric Acid Extraction Efficiency with Varying Organic Phase Compositions

Extractant

] Modifier ) )

(Alamine® . . Contact Time Extraction
(Tridecanol) Diluent . o

336) Conc. (% (min) Efficiency (%)
Conc. (% wiv)

wiv)

0 10 Escaid™ 110 10 0.9

10 10 Escaid™ 110 10 ~60

20 10 Escaid™ 110 10 ~78

30 10 Escaid™ 110 10 ~87

40 10 Escaid™ 110 10 ~92

50 10 Escaid™ 110 10 ~95

30 2 Escaid™ 110 10 79

30 20 Escaid™ 110 10 87

Data adapted from Aradjo, E., et al. (2017). Solvent Extraction of Citric Acid with Different
Organic Phases. Advances in Chemical Engineering and Science, 7, 304-324.[7]

Conclusion

Isopropyl citrate is a functional additive with valuable properties as a sequestrant and
antioxidant, which can be beneficial in maintaining the integrity of target molecules during
processing. It is not, however, used as a primary extraction solvent. The provided safety and
handling protocols should be strictly followed. For researchers interested in liquid-liquid
extraction of polar compounds like carboxylic acids, the exemplar protocol for citric acid
extraction demonstrates a robust and effective methodology, highlighting the importance of
optimizing the organic solvent system to achieve high efficiency.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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